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Compound of Interest

Compound Name: Lenalidomide-OH

CAS No.: 1416990-08-3

Cat. No.: B2489551

Get Quote

Pomalidomide, a potent derivative of thalidomide, represents a significant advancement in the

treatment of relapsed and refractory multiple myeloma.[1] This document provides an in-depth

technical overview of its discovery, mechanism of action, synthesis, and the key experimental

data that underpinned its development and regulatory approval. It is intended for researchers,

scientists, and professionals in the field of drug development.

Discovery and Rationale for Development
The journey of pomalidomide begins with its predecessor, thalidomide. While thalidomide

demonstrated anti-angiogenic and anti-myeloma properties, its clinical use was hampered by

significant side effects.[2][3] This led to structure-activity relationship (SAR) studies aimed at

synthesizing analogs with enhanced potency and a more favorable safety profile.[2] These

efforts revealed that amino-substituted thalidomide derivatives exhibited improved antitumor

activity.[2] Pomalidomide, distinguished from thalidomide by an amino group at the 4th position

of the phthaloyl ring and two oxo groups, emerged as a lead candidate. It is a structural

homolog of thalidomide and lenalidomide, but with superior biological activity.
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The synthesis of pomalidomide can be achieved through various routes. A common and

efficient method involves a three-step reaction starting from 4-nitroisobenzofuran-1,3-dione and

3-aminopiperidine-2,6-dione hydrochloride, resulting in a high yield and purity.[4]

A generalized synthetic workflow is outlined below:
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Step 1: Condensation

Step 2: Reduction of Nitro Group

Step 3: Purification

4-Nitroisobenzofuran-1,3-dione

2-(2,6-Dioxopiperidin-3-yl)-4-nitroisoindoline-1,3-dione

3-Aminopiperidine-2,6-dione HCl

Catalytic Hydrogenation (e.g., Pd/C, H2)

Pomalidomide

Recrystallization

High Purity Pomalidomide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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